Cas no 441714-23-4 (tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate
• CAS No: 441714-23-4
• MF: C₁₀H₁₆FNO₃
• MW: 217.23734664917
• CID: 4651724
• PubChem ID: 58778610
• Update Time: 2025-10-22

tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z2309915609
• tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate
• PABLOPMZCFQFHB-YUMQZZPRSA-N
• EN300-396450
• AT10193
• SCHEMBL11970343
• 441714-23-4
• (2S,4S)-tert-butyl 4-fluoro-2-formylpyrrolidine-1-carboxylate

• Inchi： 1S/C10H16FNO3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h6-8H,4-5H2,1-3H3/t7-,8-/m0/s1
• InChI Key： PABLOPMZCFQFHB-YUMQZZPRSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C=O)C1

Computed Properties

• Exact Mass: 217.11142153g/mol
• Monoisotopic Mass: 217.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate

Introduction to Tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate (CAS No. 441714-23-4)

Tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate, identified by its CAS number 441714-23-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the pyrrolidine class, which is well-known for its diverse biological activities and potential applications in drug development. The specific stereochemistry and functional groups present in this molecule make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The structure of tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate features a chiral center at the 2-position and another at the 4-position of the pyrrolidine ring, which contributes to its unique chemical and biological properties. The presence of a formyl group at the 2-position and a fluoro substituent at the 4-position further enhances its reactivity and potential utility in synthetic chemistry. These features make it an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis, particularly in the pharmaceutical industry. The stereochemistry of tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate aligns well with these trends, as it can be used to construct complex molecules with high enantioselectivity. This is particularly important in drug development, where the enantiomeric purity of a compound can significantly impact its efficacy and safety profile.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a key strategy in the treatment of numerous diseases, including cancer and infectious disorders. The pyrrolidine scaffold is known to be a privileged structure in protease inhibition, and modifications such as those present in tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate can enhance binding affinity and selectivity.

Recent studies have demonstrated that derivatives of pyrrolidine can be effective against various proteases, including caspase-3, which is involved in apoptosis. The fluoro substituent in particular has been shown to improve metabolic stability and bioavailability, making it an attractive feature for drug candidates. Furthermore, the formyl group provides a site for further functionalization, allowing for the construction of more complex molecular architectures.

The tert-butyl group at the 1-position of the pyrrolidine ring not only enhances solubility but also provides a handle for further chemical transformations. This makes tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate a versatile intermediate that can be incorporated into a wide range of pharmacophores. Its ability to undergo various reactions, such as nucleophilic addition and condensation reactions, further underscores its utility in synthetic chemistry.

In addition to its applications in drug development, this compound has shown promise in materials science. The unique stereochemistry and functional groups make it a candidate for the development of novel polymers and coatings with enhanced mechanical properties and biocompatibility. These materials could find applications in medical devices and implants, where biocompatibility is paramount.

The synthesis of tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these goals more efficiently than ever before. For instance, asymmetric hydrogenation techniques have been employed to introduce the desired stereochemistry with high enantioselectivity.

The role of computational chemistry has also been instrumental in understanding the reactivity and properties of this compound. Molecular modeling studies have provided insights into how different substituents affect the conformational preferences and binding interactions of tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate. These insights have guided synthetic efforts and helped predict potential applications more accurately.

In conclusion, tert-butyl (2S,4S)-4-fluoro-2-formylpyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development, particularly as an intermediate for protease inhibitors, are highly promising. As research continues to uncover new synthetic methods and applications for this compound, its importance is likely to grow even further.